Cas no 1193245-09-8 (2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1193245-09-8
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• CID: 1033389
• PubChem ID: 45785773
• Update Time: 2025-05-22

2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-cyclopentyloxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-(Cyclopentoxy)pyridine-2-boronic acid pinacol ester
• DTXSID30671303
• SCHEMBL1403776
• XGYHUWFTTOMDLV-UHFFFAOYSA-N
• AKOS015947513
• 1193245-09-8
• Pyridine, 2-(cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DA-14708
• AB54380

• MDL： MFCD09879110
• Inchi： 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-10-7-11-14(18-13)19-12-8-5-6-9-12/h7,10-12H,5-6,8-9H2,1-4H3
• InChI Key： XGYHUWFTTOMDLV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(N=2)OC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.18500
• Monoisotopic Mass: 289.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 2.70220

Additional information on 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1193245-09-8)

The compound 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1193245-09-8) is a highly specialized boronic ester-functionalized pyridine derivative. Its unique molecular structure, featuring a cyclopentyloxy group and a dioxaborolane moiety, makes it a valuable intermediate in modern organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatility in constructing complex molecular architectures.

In recent years, the demand for boron-containing compounds like 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has surged, driven by their applications in drug discovery and agrochemical development. Researchers frequently search for "boronic ester pyridine derivatives" or "CAS 1193245-09-8 applications" to explore its role in catalysis and bioconjugation. The compound's stability under ambient conditions and compatibility with diverse reaction conditions further enhance its utility in high-throughput screening and medicinal chemistry.

From a synthetic perspective, the dioxaborolane group in this compound serves as a protected form of boronic acid, enabling efficient C-C bond formation in aqueous or aerobic environments. This aligns with the growing trend toward "green chemistry" and sustainable synthesis methods. The cyclopentyloxy substituent also contributes to improved lipophilicity, a critical factor in optimizing drug-like properties for bioactive molecules. Such features make it a preferred choice for designing kinase inhibitors and PET radiotracers.

Analytical characterization of CAS 1193245-09-8 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's high purity (>95%) and structural integrity, which are essential for reproducible results in high-value research. The compound's compatibility with automated synthesis platforms has also made it relevant in "AI-driven drug discovery" workflows, where rapid iteration of structure-activity relationships (SAR) is paramount.

Looking ahead, 2-(Cyclopentyloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its adaptability to click chemistry and bioorthogonal reactions further expands its potential in bioconjugation strategies. As the scientific community continues to explore "next-generation boronic acid reagents," this compound remains at the forefront of innovation in synthetic and pharmaceutical chemistry.